Cas no 97-23-4 (Dichlorophen)

Dichlorophen structure
Dichlorophen structure
Product Name:Dichlorophen
CAS No:97-23-4
MF:C13H10Cl2O2
MW:269.12330198288
MDL:MFCD00002322
CID:34895
PubChem ID:24848095
Update Time:2024-10-25

Dichlorophen Chemical and Physical Properties

Names and Identifiers

    • Dichlorophene
    • 2,2'-Dihydroxy-5,5'-dichlorodiphenylmethane
    • Bis(5-chloro-2-hydroxyphenyl)methane
    • 2,2'-Methylene-bis(4-chlorophenol)
    • Dichlorophen
    • DDM
    • Di-(5-chloro-2-hydroxyphenyl)methane
    • di(5-chloro-2-hydroxyphenyl)methane
    • Dicestal
    • Dicestral
    • Dichloorfeen
    • Dichlorofen
    • Dichlorofen (Czech)
    • 2,2'-Methylenebis(4-chlorophenol)
    • Dichlorophen Solution
    • 2,2’-methylenebis(4-chlorophenol)
    • 2,2’-methylenebis[4-chlorophenol]
    • 4,4’-dichloro-2,2’-methylenediphenol
    • 5,5'-dichloro-2,2'-dihydroxydiphenylmethane
    • DDDM
    • Fungo
    • G 4
    • Gefir
    • Halenol
    • Hyosan
    • Korium
    • Palacel
    • Trivex
    • Dichlorphen
    • Didroxane
    • Didroxan
    • Difentan
    • Antiphen
    • Vermithana
    • Teniatol
    • Prevental
    • Teniotol
    • Embephen
    • Anthiphen
    • Teniathane
    • Taeniatol
    • Panacide
    • Cordocel
    • Parabis
    • Antifen
    • Dichlorophen B
    • Dichlorophene 10
    • Gingivit
    • Wespuril
    • Fungicide M
    • Plath-Lyse
    • Preventol GD
    • Fungicide GM
    • Preventol GDC
    • Diphenthane 70
    • Sandocide
    • Super mossto
    • 2,2′-Methylenebis[4-chlorophenol] (ACI)
    • 2,2′-Dihydroxy-5,5′-dichlorodiphenylmethane
    • 4,4′-Dichloro-2,2′-methylenediphenol
    • 5,5′-Dichloro-2,2′-dihydroxydiphenylmethane
    • Bis(2-hydroxy-5-chlorophenyl)methane
    • Bis(chlorohydroxyphenyl)methane
    • Diclorofen
    • Diphentane 70
    • G 4 Pure
    • G 4 Technical
    • Giv Gard G 4-40
    • M 213
    • M 213 (biocide)
    • NSC 38642
    • NSC 39467
    • Preventol
    • Tox21_111112
    • Dichlorophene [INN-French]
    • Phenol, 2,2'-methylenebis[4-chloro-
    • Tox21_201429
    • Spectrum2_001214
    • Dichlorophene [ISO-French]
    • 2,2'-methanediylbis(4-chlorophenol)
    • 4,4'-Dichloro-2,2'-methylenediphenol
    • NSC757391
    • DICHLOROPHEN [MART.]
    • HMS1921M03
    • DTXSID6021824
    • SCHEMBL18052
    • SPBio_001028
    • Difent*n
    • O,O-Metilen-bis(4-cloro-fenolo)
    • KUC112931N
    • Anthipen
    • Dichloorfeen [Dutch]
    • Dichlorophene (INN-French)
    • G-4 Technical
    • Di-phenthane-70
    • DivK1c_000460
    • Tox21_303013
    • AS-12817
    • Bis(5-chloro-2-hydroxyphenyl)methane, technical grade, 90%
    • SPECTRUM1500626
    • HMS3373O17
    • Diclorofeno
    • 4-chloranyl-2-[(5-chloranyl-2-oxidanyl-phenyl)methyl]phenol
    • CAS-97-23-4
    • CHEBI:34689
    • Bis(5-chlor-2-hydroxyphenyl)-methan [German]
    • Algafen
    • KUC106446N
    • SR-01000721928-3
    • NCGC00091325-06
    • bis(2-hydroxy-5-chlorophenyl)-methane
    • NCGC00091325-01
    • BRN 1884514
    • NSC-39467
    • DICHLOROPHENE [GREEN BOOK]
    • CCG-39772
    • NSC38642
    • M0213
    • 4-chloro-2-[(5-chloro-2-hydroxy-phenyl)methyl]phenol
    • NCGC00091325-07
    • UNII-T1J0JOU64O
    • Spectrum5_001519
    • Di-phentane-70
    • Caswell No. 563
    • Phenol,2'-methylenebis[4-chloro-
    • CS-3867
    • 2,2'-Methylenebis[4-chlorophenol]
    • Cuniphen (Salt/Mix)
    • 1322-43-6
    • 2,2/'-METHYLENEBIS(4-CHLOROPHENOL)
    • BDBM50303912
    • Dichlorophene; Bis(5-chloro-2-hydroxyphenyl)methane
    • KSC-336-005-1
    • Pharmakon1600-01500626
    • IDI1_000460
    • QTL1_000030
    • NS00007681
    • KBio2_003810
    • DICHLOROPHEN (MART.)
    • G-4
    • HMS2230H06
    • KBio1_000460
    • 2,5'-dichlorodiphenylmethane
    • SMR000059095
    • AI3-02370
    • P02DX02
    • NCGC00256543-01
    • G 4 (VAN)
    • MLS001076530
    • 3,3''-dichloro-6,6''-dihydroxydiphenylmethane
    • EINECS 202-567-1
    • NCGC00258980-01
    • 2,2'-Methylene-bis(4-chloro-phenol)
    • O,O-Methyleen-bis(4-chloorfenol) [Dutch]
    • 4-chloro-2-(5-chloro-2-hydroxybenzyl)phenol
    • Dichlorofen [Czech]
    • DB11396
    • BSPBio_003050
    • Super mosstox
    • Opera_ID_1730
    • AKOS015917706
    • Bis-2-hydroxy-5-chlorfenylmethan
    • O,O-Methyleen-bis-(4-chloorfenol)
    • EPA Pesticide Chemical Code 055001
    • 2,2'-Methylene-bis (4-chlorophenol)
    • DTXCID901824
    • Dichlorophen [ISO]
    • O,O-Metilen-bis(4-cloro-fenolo) [Italian]
    • s5724
    • Anthipohen
    • Phenol, 2,2'-methylenebis(4-chloro)-
    • Phenol, 2,2'-methylenebis
    • NCGC00091325-09
    • Bis(5-chloro-2-hydroxyphenyl)methane, 95%
    • E79441
    • Acticide DDM
    • C13H10Cl2O2
    • NSC39467
    • USEPA/OPP Pesticide Code: 055001
    • 2,2''-methylenebis(4-chlorophenol)
    • Dichlorophene (ISO-French)
    • JAL
    • HSDB 6033
    • KBioSS_001242
    • SR-01000721928
    • Dichlorophenum (INN-Latin)
    • DDM (VAN)
    • CCRIS 6060
    • W-100114
    • 4-chloro-2-[(5-chloro-2-hydroxyphenyl)methyl]phenol
    • DICHLOROPHEN [WHO-DD]
    • Sindar G 4
    • 2,2'-Methylenebis-(4-chlorophenol)
    • WLN: QR DG B1R BQ EG
    • Diclorofeno [INN-Spanish]
    • Spectrum_000762
    • bis-(5-chloro-2-hydroxyphenyl)-methane
    • SBI-0051563.P002
    • ((Dihydroxydichloro)diphenyl)methane
    • DA-62847
    • MFCD00002322
    • T1J0JOU64O
    • 2,2'-methylene bis(4-chlorophenol)
    • KBioGR_000919
    • AC-10330
    • Dichlorophene, PESTANAL(R), analytical standard
    • HY-12638
    • DICHLOROPHEN [INN]
    • Fungicide fx
    • NCGC00091325-03
    • DICHLORO-PHEN B
    • KBio2_006378
    • DICHLOROPHEN [HSDB]
    • Bis(5-chlor-2-hydroxyphenyl)-methan
    • Happy Jack Tapeworm Tablets
    • Dichlorophenum
    • [(Dihydroxydichloro)diphenyl]methane
    • 2,2-Methylenebis(4-chlorophenol)
    • Spectrum4_000390
    • AB00052130_15
    • NCGC00091325-05
    • BIDD:ER0237
    • Nuophene
    • Dichlorophenum [INN-Latin]
    • Spectrum3_001405
    • G-4 Pure
    • Phenol, 2,2'-methylenebis(4-chloro-
    • Bis-2-hydroxy-5-chlorfenylmethan [Czech]
    • Ecco MP 2004 (Salt/Mix)
    • KBio2_001242
    • KSC-19-050
    • 97-23-4
    • CHEMBL33845
    • Westpuril
    • o,o-Methyleen-bis(4-chloorfenol)
    • NSC-38642
    • Tox21_111112_1
    • Methanedichlorofen
    • NINDS_000460
    • Q377552
    • Dichlorophen [INN:BAN:DCF]
    • BRD-K62326629-001-19-0
    • DICHLOROPHEN [MI]
    • KBio3_002270
    • Dichlorophen [BSI:ISO]
    • 2,2'-METHYLENEBIS(4-CHLOROPHENOL
    • MLS000069468
    • 5,2'-dihydroxydiphenylmethane
    • NSC-757391
    • HMS501G22
    • NCGC00091325-04
    • Diclorofeno (INN-Spanish)
    • MDL： MFCD00002322
    • Inchi： 1S/C13H10Cl2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2
    • InChI Key： MDNWOSOZYLHTCG-UHFFFAOYSA-N
    • SMILES： ClC1C=C(CC2C(O)=CC=C(Cl)C=2)C(O)=CC=1
    • BRN： 1884514

Computed Properties

  • Exact Mass: 268.00600
  • Monoisotopic Mass: 268.005785
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 4.3
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Reddish brown to dark brown liquid
  • Density: 1.3239 (estimate)
  • Melting Point: 168-172 °C (lit.)
  • Boiling Point: 246 °C at 760 mmHg
  • Flash Point: 95.9 °C
  • Refractive Index: 1.57 (171 C)
  • Solubility: Soluble in methanol, ether
  • Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
  • PSA: 40.46000
  • LogP: 3.99540
  • Merck: 3071
  • Solubility: Almost insoluble in water, soluble in ethanol, toluene and other organic solvents.

Dichlorophen Security Information

  • Symbol: GHS07 GHS09
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302,H319,H400
  • Warning Statement： P273,P305+P351+P338
  • Hazardous Material transportation number：UN 3077 9/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-36-50/53
  • Safety Instruction： S26-S60-S61
  • RTECS：SM0175000
  • Hazardous Material Identification： Xn N
  • HazardClass：9
  • PackingGroup：III
  • TSCA：Yes
  • Toxicity：LD50 in adult male, female rats (mg/kg): 1506, 1683 orally (Gaines, Linder)
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Safety Term：9
  • Packing Group：III
  • Risk Phrases：R22; R36; R50/53

Dichlorophen Customs Data

  • HS CODE：2908199022
  • Customs Data：

    China Customs Code:

    2908199022

    Overview:

    2908199022 Dichlorophenol.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:0.0%.Minimum tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2908199022 2,2'-methylenebis(4-chlorophenol).supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:0.0%.MFN tarrif:5.5%.general tariff:30.0%

Dichlorophen Pricemore >>

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Dichlorophen Production Method

Production Method 1

22232-25-3 22232-25-3
97-23-4 97-23-4
Reaction Conditions
Reference
C-Alkylation of phenols by 2-hydroxybenzylamine derivatives
Arct, J.; Hetmanek, J., Organic Preparations and Procedures International, 1976, 8(6), 267-70

Production Method 2

97-23-4 97-23-4
Reaction Conditions
1.1 Reagents: Zinc chloride ;  15 min, 0.05 MPa; 4 h, 0.05 MPa, 110 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  18 min
1.3 Reagents: Ethylenediamine
Reference
Manufacture of mildewproof agent possessing inhibiting effect for bacteria and alga
, China, , ,

Production Method 3

97-23-4 97-23-4
Reaction Conditions
Reference
Synthesis and application of 2,2'-dihydroxy-5,5'-dichlorophenylmethane
Yu, Shuming; Shen, Yiding; Li, Xiaorui, Huaxue Shijie, 1984, 25(8), 291-3

Production Method 4

97-23-4 97-23-4
Reaction Conditions
Reference
A new method for the synthesis of dichlorophen
Chen, Zitao; Tian, Liqing; Zhou, Rixin, Nanjing Daxue Xuebao, 1981, (1981), 481-4

Production Method 5

97-23-4 97-23-4
Reaction Conditions
Reference
The synthesis of polyfunctional aromatic ring systems. Structural analogs of phloroglucides, aranciamycin, cryptosporin and terramycin
Hakimelahi, Gholam Hosein; Moshfegh, Ali Akbar, Helvetica Chimica Acta, 1981, 64(2), 599-609

Production Method 6

97-23-4 97-23-4
Reaction Conditions
Reference
Treloxinate and related hypolipidemic 12H-dibenzo[d,g][1,3]dioxocin-6-carboxylate derivatives
Grisar, J. Martin; Parker, Roger A.; Kariya, Takashi; Blohm, Thomas R.; Fleming, Robert W.; et al, Journal of Medicinal Chemistry, 1972, 15(12), 1273-8

Production Method 7

97-23-4 97-23-4
Reaction Conditions
Reference
Halogen derivatives of bis(2-hydroxyphenyl)methane
, France, , ,

Production Method 8

97-23-4 97-23-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  -10 °C
Reference
A new class of mixed ligand complexes bearing bisphenol and 1,10-Phenanthroline for antimicrobial and antioxidant activities: synthesis, spectral and electrochemical studies
Indira, S.; Vinoth, G.; Bharathi, M.; Ramachandran, R.; Shanmuga Bharathi, K., Research on Chemical Intermediates, 2021, 47(7), 3051-3065

Production Method 9

97-23-4 97-23-4
Reaction Conditions
Reference
Multifunctional double-sided printed camouflage fabric
, China, , ,

Production Method 10

97-23-4 97-23-4
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ;  50 min, 2 °C; 3 h, 2 °C
Reference
Production equipment for microbicide dichlorophen
, China, , ,

Production Method 11

97-23-4 97-23-4
Reaction Conditions
1.1 3 h, reflux
Reference
Synthesis and in vitro cholesteryl ester transfer protein inhibitory activity of novel esters of 2,10-dichloro-12H-dibenzo[d,g]1,3-dioxocin-6-carboxylic acid
Talluri, Sirishadevi; Kini, Suvarna G.; Kandale, Ajit; Kumar, Ganesh; Ohlyan, Renu, Medicinal Chemistry Research, 2014, 23(10), 4491-4499

Production Method 12

97-23-4 97-23-4
Reaction Conditions
1.1 rt → 110 °C; 2 h, 110 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  110 °C; 1 h
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 10
1.4 Reagents: Hydrogen ion Solvents: Water ;  10 min, neutralized
Reference
Preparation of 2,2'-dihydroxy-5,5'-dichlorodiphenylmethane as algicide
, China, , ,

Production Method 13

97-23-4 97-23-4
Reaction Conditions
Reference
Synthesis of some new substituted bis(2-hydroxyphenyl)methanes and oxidation with sodium hypobromite (NaOBr), potassium ferricyanide [K3[Fe(CN)6]] and selenium dioxide (SeO2)
Foroughifar, Naser; Amani, Saeid; Moosavi, Mirmusa, Ultra Scientist of Physical Sciences, 1998, 10(1), 1-9

Production Method 14

97-23-4 97-23-4
Reaction Conditions
Reference
2,2'-Dihydroxydiphenylmethane derivatives
, Poland, , ,

Production Method 15

97-23-4 97-23-4
Reaction Conditions
Reference
Selective reactions using metal phenoxides. Part 1. Reactions with formaldehyde
Casiraghi, Giovanni; Casnati, Giuseppe; Cornia, Mara; Pochini, Andrea; Puglia, Giuseppe; et al, Journal of the Chemical Society, 1978, (1978), 318-21

Production Method 16

97-23-4 97-23-4
Reaction Conditions
Reference
Dichlorophen
, Federal Republic of Germany, , ,

Production Method 17

97-23-4 97-23-4
Reaction Conditions
Reference
Synthesis of dichlorophen
Zhelyazkov, L.; Todorova, N., Trudove na Nauchnoizsledovatelskiya Khimikofarmatsevtichen Institut, 1974, 9, 53-8

Production Method 18

97-23-4 97-23-4
Reaction Conditions
Reference
New animal drugs in oral dosage forms. Dichlorophene and toluene capsules
Anonymous, Federal Register, 1972, 37(54),

Production Method 19

97-23-4 97-23-4
Reaction Conditions
Reference
2,6-Di-(2'-hydroxy-5'-chlorobenzyl)-4-chlorophenol-a substance with anthelminthic action
Bekhli, A. F.; Braude, M. B.; Kosheleva, L. I., Khimiko-Farmatsevticheskii Zhurnal, 1970, 4(3), 32-5

Production Method 20

2467-02-9 2467-02-9
97-23-4 97-23-4
1940-43-8 1940-43-8
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Solvents: Acetic acid
Reference
Synthesis and antimicrobial activities of halogenated bis(hydroxyphenyl)methanes
Oh, Ki-Bong; Lee, Ji Hye; Lee, Jong Wook; Yoon, Kyung-Mi; Chung, Soon-Chun; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(3), 945-948

Dichlorophen Raw materials

Dichlorophen Preparation Products

Dichlorophen Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:97-23-4)Dichlorophen
Order Number:sfd19901
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:97-23-4)Dichlorophen
Order Number:LE15635
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com

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97-23-4 (Dichlorophen) Related Products

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Suzhou Senfeida Chemical Co., Ltd
(CAS:97-23-4)Dichlorophen
sfd19901
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:97-23-4)Dichlorophen
LE15635
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email